Cas no 1806338-19-1 (3,4-Dimethyl-5-(trifluoromethylthio)phenol)

• Product Name: 3,4-Dimethyl-5-(trifluoromethylthio)phenol
• CAS No: 1806338-19-1
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 5006595
• Update Time: 2025-06-08

3,4-Dimethyl-5-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-(trifluoromethylthio)phenol

• Inchi： 1S/C9H9F3OS/c1-5-3-7(13)4-8(6(5)2)14-9(10,11)12/h3-4,13H,1-2H3
• InChI Key： XBQJSTDHQPHACB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(=CC(C)=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 4
• Topological Polar Surface Area: 45.5

Additional information on 3,4-Dimethyl-5-(trifluoromethylthio)phenol

Comprehensive Overview of 3,4-Dimethyl-5-(trifluoromethylthio)phenol (CAS No. 1806338-19-1)

3,4-Dimethyl-5-(trifluoromethylthio)phenol (CAS No. 1806338-19-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its trifluoromethylthio and phenol functional groups, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and material science. Its molecular structure, which includes a trifluoromethylthio moiety, contributes to its distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in modern chemistry has placed 3,4-Dimethyl-5-(trifluoromethylthio)phenol in the spotlight. Fluorinated compounds are widely recognized for their ability to enhance the bioavailability and metabolic stability of active ingredients, which is why they are frequently incorporated into drug design and agrochemical formulations. The trifluoromethylthio group, in particular, is known for its lipophilicity and electron-withdrawing effects, which can significantly alter the physicochemical properties of the parent molecule. This makes CAS No. 1806338-19-1 a promising candidate for further exploration in medicinal chemistry and crop protection.

In the pharmaceutical industry, the search for novel bioactive molecules has led to increased interest in compounds like 3,4-Dimethyl-5-(trifluoromethylthio)phenol. Researchers are investigating its potential as a building block for the synthesis of new drugs, particularly those targeting infectious diseases and chronic conditions. The compound's ability to interact with biological systems, combined with its fluorine-containing structure, aligns with current trends in drug development, where fluorine incorporation is a key strategy for improving drug efficacy and reducing side effects.

Another area where 3,4-Dimethyl-5-(trifluoromethylthio)phenol shows promise is in the development of advanced materials. The trifluoromethylthio group can impart unique properties to polymers and coatings, such as increased resistance to environmental degradation and enhanced thermal stability. This has sparked interest among material scientists who are exploring its use in high-performance applications, including electronics and aerospace. The compound's versatility underscores its potential to contribute to innovations in multiple sectors.

From an environmental perspective, the use of fluorinated compounds like CAS No. 1806338-19-1 is a topic of ongoing discussion. While these compounds offer significant benefits in terms of performance and durability, their persistence in the environment has raised concerns. Researchers are actively studying the biodegradation and ecological impact of such molecules to ensure their sustainable use. This aligns with the broader industry trend toward green chemistry and the development of environmentally friendly alternatives.

In summary, 3,4-Dimethyl-5-(trifluoromethylthio)phenol (CAS No. 1806338-19-1) is a compound of considerable scientific and industrial interest. Its unique structural features, particularly the trifluoromethylthio group, make it a valuable tool in synthetic chemistry, pharmaceuticals, and material science. As research continues to uncover new applications and refine its synthesis, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.